Cas no 1839-17-4 (4-N-methylpyridine-3,4-diamine)

4-N-methylpyridine-3,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-methyl-3,4-Pyridinediamine
- 3-Amino-4-(methylamino)-pyridine
- 4-N-methylpyridine-3,4-diamine
- N4-METHYLPYRIDINE-3,4-DIAMINE
- 4-(Methylamino)-3-aminopyridine
- 4-(Methylamino)-3-pyridineamine
- N4-METHYL-PYRIDINE-3,4-DIAMINE
- 3-Amino-4-(methylamino)pyridine
- 3-amino-4-methylaminopyridine
- 3,4-Pyridinediamine, N4-methyl-
- (3-amino(4-pyridyl))methylamine
- N4-methylpyridin-3,4-diamine
- CACZIDDDEFIYTF-UHFFFAOYSA-N
- N~4~-methylpyridine-3,4-diamine
- 3-Amino-4-(methylamino) pyridine
- STL264113
- SBB069797
- 4-Methylamino-3-aminopyridine
- EN300-93609
- N4-methyl-pyridine-3,4-diyldiamine
- AKOS005265160
- SB75545
- AKOS037645321
- C73540
- SY059863
- 4-(methylimino)-1,4-dihydropyridin-3-amine
- F1318-0064
- A812824
- Z57396117
- CS-0146043
- AS-60125
- 1839-17-4
- DTXSID80358692
- DB-358473
- SCHEMBL2046959
- MFCD00982623
- pyridine, 3-amino-4-methylamino-
-
- MDL: MFCD00982623
- Inchi: 1S/C6H9N3/c1-8-6-2-3-9-4-5(6)7/h2-4H,7H2,1H3,(H,8,9)
- InChI Key: CACZIDDDEFIYTF-UHFFFAOYSA-N
- SMILES: N([H])(C([H])([H])[H])C1C([H])=C([H])N=C([H])C=1N([H])[H]
Computed Properties
- Exact Mass: 123.07977
- Monoisotopic Mass: 123.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 84.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.9
- XLogP3: 0.2
Experimental Properties
- Density: 1.179
- Boiling Point: 317 ºC
- Flash Point: 146 ºC
- PSA: 50.94
4-N-methylpyridine-3,4-diamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B497713-10mg |
N4-Methylpyridine-3,4-diamine |
1839-17-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
eNovation Chemicals LLC | Y1048104-5g |
4-N-METHYLPYRIDINE-3,4-DIAMINE |
1839-17-4 | 95+% | 5g |
$320 | 2024-06-06 | |
Enamine | EN300-93609-2.5g |
N4-methylpyridine-3,4-diamine |
1839-17-4 | 95.0% | 2.5g |
$159.0 | 2025-03-21 | |
TRC | B497713-100mg |
N4-Methylpyridine-3,4-diamine |
1839-17-4 | 100mg |
$ 230.00 | 2022-06-07 | ||
Life Chemicals | F1318-0064-10g |
4-N-methylpyridine-3,4-diamine |
1839-17-4 | 95%+ | 10g |
$1710.0 | 2023-09-07 | |
eNovation Chemicals LLC | Y1048104-1g |
4-N-METHYLPYRIDINE-3,4-DIAMINE |
1839-17-4 | 95+% | 1g |
$115 | 2024-06-06 | |
TRC | B497713-50mg |
N4-Methylpyridine-3,4-diamine |
1839-17-4 | 50mg |
$ 160.00 | 2022-06-07 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N64410-100mg |
N4-Methylpyridine-3,4-diamine |
1839-17-4 | 95% | 100mg |
¥89.0 | 2024-07-19 | |
Enamine | EN300-93609-0.25g |
N4-methylpyridine-3,4-diamine |
1839-17-4 | 95.0% | 0.25g |
$33.0 | 2025-03-21 | |
Life Chemicals | F1318-0064-5g |
4-N-methylpyridine-3,4-diamine |
1839-17-4 | 95%+ | 5g |
$1191.0 | 2023-09-07 |
4-N-methylpyridine-3,4-diamine Related Literature
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
Additional information on 4-N-methylpyridine-3,4-diamine
Comprehensive Overview of 4-N-methylpyridine-3,4-diamine (CAS No. 1839-17-4): Properties, Applications, and Industry Insights
4-N-methylpyridine-3,4-diamine (CAS No. 1839-17-4) is a specialized organic compound with a growing significance in pharmaceutical and chemical research. This heterocyclic amine, featuring a pyridine core substituted with methyl and amino groups, has garnered attention for its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "4-N-methylpyridine-3,4-diamine synthesis", "CAS 1839-17-4 applications", and "pyridine derivative uses", reflecting its relevance in modern chemistry.
The compound's molecular structure combines a pyridine ring with strategically placed functional groups, enabling diverse reactivity. Its amino groups at positions 3 and 4, coupled with the N-methyl substitution, make it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in developing novel pharmaceutical intermediates, particularly in areas like central nervous system (CNS) drug development and enzyme inhibition. This aligns with trending searches such as "pyridine-based drug discovery" and "heterocyclic amine applications 2024".
From a synthetic perspective, 4-N-methylpyridine-3,4-diamine offers versatility. Laboratories often explore microwave-assisted synthesis or catalytic amination methods to optimize its production—topics frequently queried in academic databases. The compound's solubility profile (moderate in polar solvents) and thermal stability (decomposition above 200°C) make it suitable for various reaction conditions. These characteristics are critical for researchers investigating "high-yield synthesis routes" or "pyridine derivative characterization techniques".
Industrial applications of CAS 1839-17-4 extend beyond pharmaceuticals. It serves as a precursor for agrochemicals and functional materials, with patent literature revealing its use in photovoltaic materials and corrosion inhibitors. This multifaceted utility explains the surge in searches like "sustainable chemical intermediates" and "green chemistry pyridine derivatives". Notably, its electron-donating properties make it valuable in organic electronic devices, a field experiencing rapid growth.
Quality control of 4-N-methylpyridine-3,4-diamine involves advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are standard for verification—procedures often searched alongside "CAS 1839-17-4 specification". The compound typically appears as a white to off-white crystalline powder with ≥98% purity in commercial offerings. Storage recommendations emphasize moisture-sensitive handling under inert atmospheres, addressing common queries about "chemical storage best practices".
Emerging research directions include exploring 4-N-methylpyridine-3,4-diamine's role in metal-organic frameworks (MOFs) and bioconjugation strategies. These applications resonate with trending topics like "smart materials design" and "targeted drug delivery systems". The compound's chelation potential also sparks interest in catalysis studies, particularly for asymmetric synthesis—a hot topic in organic chemistry forums.
Regulatory aspects of CAS 1839-17-4 comply with major chemical inventories (e.g., REACH, TSCA). Safety data sheets highlight standard laboratory precautions, with searches like "pyridine derivative handling guidelines" reflecting user concerns. The compound's low ecotoxicity profile supports its adoption in environmentally benign processes, aligning with the industry's shift toward green synthesis methodologies.
Market analysts note increasing demand for 4-N-methylpyridine-3,4-diamine across Asia-Pacific research hubs, driven by pharmaceutical outsourcing trends. Suppliers frequently update product listings with "batch-specific analytical data" and "custom synthesis options"—features highly searched by procurement specialists. The compound's cost-effectiveness compared to analogous pyridine diamines further enhances its commercial appeal.
Future prospects for CAS 1839-17-4 involve structure-activity relationship (SAR) studies and computational modeling optimizations. These approaches address popular queries about "AI in chemical design" and "predictive medicinal chemistry". As synthetic methodologies advance, continuous flow production of this intermediate may emerge, potentially reducing costs for large-scale applications—a key consideration for manufacturers searching "scale-up challenges for heterocycles".
In conclusion, 4-N-methylpyridine-3,4-diamine represents a compelling case study in functionalized pyridine chemistry. Its balanced reactivity, stability, and application diversity ensure sustained scientific interest. Whether researchers investigate "novel pyridine scaffolds" or industries evaluate "specialty chemical portfolios", this compound continues to offer valuable opportunities across the chemical sciences landscape.
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